Cas no 1787917-98-9 (N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1787917-98-9
• MF: C₁₆H₁₃ClN₄O₂
• MW: 328.75302195549
• CID: 5405048
• Update Time: 2025-10-29

N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C16H13ClN4O2/c1-23-13-8-7-11(9-12(13)17)18-16(22)15-14(19-21-20-15)10-5-3-2-4-6-10/h2-9H,1H3,(H,18,22)(H,19,20,21)
• InChI Key： GPBRGXCJXPAWHM-UHFFFAOYSA-N
• SMILES： N1C(C(NC2=CC=C(OC)C(Cl)=C2)=O)=C(C2=CC=CC=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1787917-98-9)

The compound N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1787917-98-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and substituted phenyl rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in drug discovery and material science. The 1,2,3-triazole moiety, in particular, is known for its stability and ability to participate in hydrogen bonding, which enhances its binding affinity to proteins. This compound's chloro and methoxy substituents further contribute to its electronic and steric properties, making it a valuable intermediate in synthetic chemistry. As a result, it is often explored in the context of medicinal chemistry and crop protection formulations.

One of the most frequently searched questions regarding this compound is its synthetic route and reactivity. The synthesis typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click chemistry" reaction, to form the 1,2,3-triazole ring. This method is favored for its efficiency and high yield, aligning with the growing trend toward sustainable and atom-economical synthetic strategies. Additionally, the compound's carboxamide group offers opportunities for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

The pharmacological potential of N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide is another hot topic among researchers. Preliminary studies suggest that it may exhibit anti-inflammatory or antimicrobial properties, though detailed mechanistic investigations are still underway. Its structural similarity to known bioactive molecules has also sparked interest in its potential as a kinase inhibitor or GPCR modulator, which are highly sought-after targets in modern drug development.

From an industrial perspective, the compound's stability and solubility profile are critical factors for its formulation into viable products. Recent advancements in green chemistry have prompted researchers to explore eco-friendly solvents and catalysts for its synthesis, addressing the increasing demand for sustainable chemical processes. This aligns with broader industry trends, where environmental impact and regulatory compliance are key considerations.

In summary, N-(3-chloro-4-methoxyphenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1787917-98-9) represents a multifaceted compound with significant potential in both academic and industrial settings. Its unique chemical properties, coupled with its relevance to current research trends, make it a subject of ongoing exploration. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing drug discovery, agrochemical innovation, and material science.